2-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2Z)-2-[[4-(dimethylamino)phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C18H15N3OS/c1-20(2)13-9-7-12(8-10-13)11-16-17(22)21-15-6-4-3-5-14(15)19-18(21)23-16/h3-11H,1-2H3/b16-11-
• InChI Key: SUVAYMBUCQBFFX-WJDWOHSUSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2
• Molecular Formula: C18H15N3OS
• Molecular Weight: 321.4 g/mol

Description

2-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a useful research compound. Its molecular formula is C18H15N3OS and its molecular weight is 321.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 321.09358328 g/mol and the complexity rating of the compound is 499. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 633952. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Structural Diversity

2-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one and related compounds have been utilized in various chemical synthesis processes to generate a structurally diverse library of compounds. For example, using ketonic Mannich base derivatives as starting materials, researchers have conducted alkylation and ring closure reactions to produce a variety of compounds including dithiocarbamates, thioethers, pyrazolines, pyridines, benzodiazepines, and more, showcasing the compound's versatility in synthesizing heterocyclic compounds with potential biological activities (Roman, 2013).

Corrosion Inhibition

Benzothiazole derivatives, which share structural similarities with the compound , have been studied for their corrosion inhibiting effects on steel in acidic environments. These studies have demonstrated that such compounds offer substantial protection against corrosion, attributed to their ability to form stable adsorption layers on metal surfaces, indicating potential industrial applications in protecting metal infrastructure and machinery (Hu et al., 2016).

Anti-inflammatory Applications

The synthesis of benzimidazole derivatives and their subsequent screening for anti-inflammatory activities have highlighted the therapeutic potential of these compounds. Certain synthesized derivatives have shown significant anti-inflammatory effects in in-vivo models, suggesting their potential utility in developing new anti-inflammatory medications (Prajapat & Talesara, 2016).

Antimicrobial Activity

Research into the antimicrobial properties of novel synthesized compounds incorporating thiazolo[3,2-a]benzimidazole moieties has demonstrated effectiveness against various bacterial and fungal species. This indicates the potential of these compounds in the development of new antimicrobial agents, which could be crucial in addressing the growing issue of antibiotic resistance (Abdel‐Aziz et al., 2008).

Fluorescence and Proton Sponge Analogues

Investigations into the fluorescent properties and basicity of dimethylamino derivatives of benzoquinolines and quinazolines have revealed their utility as fluorescent proton sponge analogues. These studies provide insights into the design of new fluorescent materials and proton sponges, which have applications in sensing, catalysis, and organic synthesis (Pozharskii et al., 2016).

Safety and Hazards

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